Cas no 2680648-26-2 (2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680648-26-2
• MF: C₁₂H₁₀F₅NO₄
• MW: 327.204121112823
• CID: 5620796
• PubChem ID: 165942196
• Update Time: 2025-06-13

2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294955
• 2680648-26-2
• 2-[4-(2,2-difluoroethoxy)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid
• 2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C12H10F5NO4/c13-8(14)5-22-7-3-1-6(2-4-7)9(10(19)20)18-11(21)12(15,16)17/h1-4,8-9H,5H2,(H,18,21)(H,19,20)
• InChI Key： VPCZOLKKDXKXHD-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=CC(=CC=1)OCC(F)F)=O)(F)F

Computed Properties

• Exact Mass: 327.05299861g/mol
• Monoisotopic Mass: 327.05299861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid

Comprehensive Overview of 2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680648-26-2)

The compound 2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680648-26-2) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in enzyme inhibition and bioactive material synthesis. Researchers are particularly interested in its trifluoroacetamido and difluoroethoxy functional groups, which contribute to its stability and reactivity under various conditions.

In recent years, the scientific community has focused on sustainable chemistry and green synthesis methods, and 2680648-26-2 aligns well with these trends. Its fluorinated moieties enhance metabolic stability, making it a candidate for prodrug development and targeted drug delivery systems. Questions like "How do fluorinated groups improve drug bioavailability?" or "What are the latest advances in fluorine-containing pharmaceuticals?" are frequently searched, reflecting the growing interest in this niche. The compound’s acetic acid backbone further allows for derivatization, enabling customization for specific therapeutic or industrial applications.

From a technical perspective, 2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid exhibits notable solubility in polar organic solvents, a trait critical for formulation development. Its molecular weight and logP value suggest moderate lipophilicity, balancing membrane permeability and aqueous solubility—a key consideration in medicinal chemistry optimization. Searches for "fluorinated building blocks in drug design" or "CAS 2680648-26-2 suppliers" highlight its commercial relevance. Analytical techniques such as HPLC and NMR are typically employed to characterize its purity and confirm its structure, ensuring compliance with regulatory standards.

The agrochemical sector also explores 2680648-26-2 for its potential as a herbicide intermediate or plant growth regulator. Fluorinated compounds often exhibit enhanced pesticidal activity due to their resistance to degradation. Queries like "role of fluorine in agrochemicals" or "innovative crop protection chemicals" underscore this application. Environmental persistence and ecotoxicology profiles remain areas of active research, aligning with global concerns about sustainable agriculture.

In summary, 2-4-(2,2-difluoroethoxy)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid represents a versatile fluorinated scaffold with cross-disciplinary applications. Its combination of chemical stability, functional diversity, and alignment with green chemistry principles positions it as a valuable asset in both pharmaceutical and agrochemical innovation. As interest in fluorine-based compounds grows, this molecule is poised to play a pivotal role in addressing challenges in drug development and agricultural science.